Cas no 62956-48-3 (Gomisin G)

Gomisin G structure
Gomisin G structure
Product Name:Gomisin G
CAS No:62956-48-3
MF:C30H32O9
MW:536.569689750671
CID:1124004
PubChem ID:14992067
Update Time:2025-04-20

Gomisin G Chemical and Physical Properties

Names and Identifiers

    • Gomisin G
    • Gomisin-G
    • The dried fruit of Schisandra chinensis
    • [ "" ]
    • 6B4CV8T31X
    • (-)-Gomisin G
    • GOMISING
    • (hydroxy-tetramethoxy-dimethyl-[?]yl) benzoate
    • Y0095
    • C17819
    • Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole-7,8-diol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 8-benzoate, (6S,7S,8S,13aS)-
    • [(9S,10S,11S)-10-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] benzoate
    • AKOS037514682
    • HY-N0858
    • UNII-6B4CV8T31X
    • DTXSID601346778
    • A868300
    • MS-29908
    • Benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole-7,8-diol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 8-benzoate, (6S,7S,8S)-
    • CHEMBL515928
    • 62956-48-3
    • CS-3665
    • Q27264434
    • (9S,10S,11S)-10-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-11-yl benzoate
    • DA-73837
    • MDL: MFCD21333382
    • Inchi: 1S/C30H32O9/c1-16-12-18-13-20(33-3)24(34-4)26(35-5)22(18)23-19(14-21-25(27(23)36-6)38-15-37-21)28(30(16,2)32)39-29(31)17-10-8-7-9-11-17/h7-11,13-14,16,28,32H,12,15H2,1-6H3/t16-,28-,30-/m0/s1
    • InChI Key: OFDWKHIQKPKRKY-DSASHONVSA-N
    • SMILES: O[C@]1(C)[C@H](C2C=C3C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC)OC)OCO3)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 536.20500
  • Monoisotopic Mass: 536.20463259 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 7
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 536.6
  • XLogP3: 5
  • Topological Polar Surface Area: 102

Experimental Properties

  • Color/Form: Powder
  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 760毫米汞柱时670.9±55.0°C
  • Flash Point: 217.2±25.0 °C
  • Solubility: Insuluble (4.9E-4 g/L) (25 ºC),
  • PSA: 101.91000
  • LogP: 4.95800
  • Vapor Pressure: 0.0 ± 2.2 mmHg at 25 ° C

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